2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate

• IUPAC Name: [2-ethoxy-4-(morpholine-4-carbothioyl)phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C20H20FNO4S/c1-2-25-18-13-15(19(27)22-9-11-24-12-10-22)5-8-17(18)26-20(23)14-3-6-16(21)7-4-14/h3-8,13H,2,9-12H2,1H3
• InChI Key: CXPSEUCTHUTLLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=S)N2CCOCC2)OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FNO4S
• Molecular Weight: 389.4 g/mol

Description

2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate, also known as EMD-1214063, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent and selective inhibitor of the TRPC6 ion channel, which is implicated in various physiological and pathological processes.

Mechanism of Action

2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate inhibits TRPC6 channels by binding to a specific site on the channel protein. This binding prevents the channel from opening, which reduces the influx of calcium ions into the cell. This reduction in calcium signaling can have downstream effects on cellular processes that are regulated by calcium, such as muscle contraction and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits TRPC6 channels with high selectivity and potency. In vivo studies have shown that this compound can reduce blood pressure in hypertensive animal models, reduce cardiac hypertrophy in a mouse model of heart failure, and reduce proteinuria in a rat model of kidney disease. These effects are likely due to the inhibition of TRPC6 channels, which are implicated in the pathogenesis of these diseases.

Advantages and Limitations for Lab Experiments

2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate has several advantages for lab experiments. It is a highly selective inhibitor of TRPC6 channels, which makes it a useful tool for investigating the role of TRPC6 channels in disease pathogenesis. It has also been shown to be effective in animal models of disease, which suggests that it may have therapeutic potential. However, this compound has some limitations. It is a relatively new compound, and there is limited information available on its pharmacokinetics and toxicity. Additionally, it is expensive and may not be readily available to all researchers.

Future Directions

There are several future directions for the research of 2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate. One area of interest is the investigation of its therapeutic potential in various diseases. It has already shown promise in animal models of hypertension, heart failure, and kidney disease, and further studies are needed to determine its efficacy in humans. Another area of interest is the investigation of other TRPC6 inhibitors. This compound is a highly selective inhibitor of TRPC6 channels, but there may be other compounds that are more potent or selective. Finally, further studies are needed to determine the pharmacokinetics and toxicity of this compound, which will be important for its development as a therapeutic agent.
Conclusion:
This compound is a potent and selective inhibitor of the TRPC6 ion channel, which has gained significant attention in the field of scientific research. It has been used to investigate the role of TRPC6 channels in various physiological and pathological processes and has shown promise as a therapeutic agent in animal models of disease. Further studies are needed to determine its efficacy in humans and to investigate other TRPC6 inhibitors.

Synthesis Methods

2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate can be synthesized using a multi-step synthetic route. The first step involves the reaction of 4-fluorobenzoic acid with thionyl chloride to yield 4-fluorobenzoyl chloride. This is followed by the reaction of 4-fluorobenzoyl chloride with 2-ethoxy-4-(4-morpholinyl)phenol to yield 2-ethoxy-4-(4-morpholinyl)phenyl 4-fluorobenzoate. Finally, the thioesterification of 2-ethoxy-4-(4-morpholinyl)phenyl 4-fluorobenzoate with thiophosgene yields this compound.

Scientific Research Applications

2-ethoxy-4-(4-morpholinylcarbonothioyl)phenyl 4-fluorobenzoate has been used extensively in scientific research to investigate the role of TRPC6 ion channels in various physiological and pathological processes. TRPC6 channels are involved in the regulation of calcium signaling, which is important for cellular processes such as muscle contraction, neurotransmitter release, and gene expression. Dysregulation of TRPC6 channels has been implicated in several diseases, including hypertension, cardiac hypertrophy, and kidney disease. This compound has been shown to inhibit TRPC6 channels in vitro and in vivo, making it a useful tool for investigating the role of TRPC6 channels in disease pathogenesis.